Cas no 482-76-8 (1-Isoquinolinemethanol,a-(3,4-dimethoxyphenyl)-6,7-dimethoxy-)

1-Isoquinolinemethanol,a-(3,4-dimethoxyphenyl)-6,7-dimethoxy- structure

482-76-8 structure

Product Name:1-Isoquinolinemethanol,a-(3,4-dimethoxyphenyl)-6,7-dimethoxy-

CAS No:482-76-8

Molecular Formula:C₂₀H₂₁NO₅

Molecular Weight:355.38444

CID:330498

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1-Isoquinolinemethanol,a-(3,4-dimethoxyphenyl)-6,7-dimethoxy- Properties

Names and Identifiers

- 1-Isoquinolinemethanol,a-(3,4-dimethoxyphenyl)-6,7-dimethoxy-
- (6,7-dimethoxyisoquinolin-1-yl)-(3,4-dimethoxyphenyl)methanol
- alpha-(3,4-dimethoxyphenyl)-6,7-dimethoxyisoquinoline-1-methanol
- (6,7-dimethoxyisoquinolin-1-yl)(3,4-dimethoxyphenyl)methanol
- InChIKey： JJZIJKXUHDFVGX-UHFFFAOYSA-N
- Inchi： InChI=1S/C20H21NO5/c1-23-15-6-5-13(10-16(15)24-2)20(22)19-14-11-18(26-4)17(25-3)9-12(14)7-8-21-19/h5-11,20,22H,1-4H3
- SMILES： COC1C=CC(C(C2=NC=CC3=CC(=C(C=C23)OC)OC)O)=CC=1OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 6
Heavy Atom Count: 26
Complexity: 436
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Tautomer Count: nothing
Surface Charge: 0

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482-76-8 (1-Isoquinolinemethanol,a-(3,4-dimethoxyphenyl)-6,7-dimethoxy-) Related Products

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